molecular formula C17H26N2O2 B1619203 Carbanilic acid, 2,6-dimethyl-, N-isopropyl-4-piperidinyl ester CAS No. 33531-36-1

Carbanilic acid, 2,6-dimethyl-, N-isopropyl-4-piperidinyl ester

Cat. No. B1619203
CAS RN: 33531-36-1
M. Wt: 290.4 g/mol
InChI Key: DLILPLIAJBPSMW-UHFFFAOYSA-N
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Description

Carbanilic acid, 2,6-dimethyl-, N-isopropyl-4-piperidinyl ester is a useful research compound. Its molecular formula is C17H26N2O2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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properties

CAS RN

33531-36-1

Product Name

Carbanilic acid, 2,6-dimethyl-, N-isopropyl-4-piperidinyl ester

Molecular Formula

C17H26N2O2

Molecular Weight

290.4 g/mol

IUPAC Name

(1-propan-2-ylpiperidin-4-yl) N-(2,6-dimethylphenyl)carbamate

InChI

InChI=1S/C17H26N2O2/c1-12(2)19-10-8-15(9-11-19)21-17(20)18-16-13(3)6-5-7-14(16)4/h5-7,12,15H,8-11H2,1-4H3,(H,18,20)

InChI Key

DLILPLIAJBPSMW-UHFFFAOYSA-N

SMILES

CC1=C(C(=CC=C1)C)NC(=O)OC2CCN(CC2)C(C)C

Canonical SMILES

CC1=C(C(=CC=C1)C)NC(=O)OC2CCN(CC2)C(C)C

Other CAS RN

33531-36-1

Origin of Product

United States

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